Cas no 54965-55-8 (Benzenepropanoic acid, 4-(acetyloxy)-, methyl ester)
54965-55-8 structure
Product Name:Benzenepropanoic acid, 4-(acetyloxy)-, methyl ester
CAS No:54965-55-8
MF:C12H14O4
MW:222.237164020538
CID:353192
PubChem ID:572440
Update Time:2025-04-19
Benzenepropanoic acid, 4-(acetyloxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, 4-(acetyloxy)-, methyl ester
- 4-(Acetyloxy)benzenepropanoic acid methyl ester
- methyl 3-(4-acetyloxyphenyl)propanoate
- DTXSID80341347
- Methyl 3-[4-(acetyloxy)phenyl]propanoate #
- UOCVMKKUMXGHFF-UHFFFAOYSA-N
- 54965-55-8
-
- Inchi: 1S/C12H14O4/c1-9(13)16-11-6-3-10(4-7-11)5-8-12(14)15-2/h3-4,6-7H,5,8H2,1-2H3
- InChI Key: UOCVMKKUMXGHFF-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1C=CC(=CC=1)CCC(=O)OC
Computed Properties
- Exact Mass: 222.08922
- Monoisotopic Mass: 222.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Benzenepropanoic acid, 4-(acetyloxy)-, methyl ester Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
54965-55-8 (Benzenepropanoic acid, 4-(acetyloxy)-, methyl ester) Related Products
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